Cas no 1117-86-8 (1,2-Octanediol)
1,2-Octanediol structure
Product Name:1,2-Octanediol
CAS No:1117-86-8
MF:C8H18O2
MW:146.227323055267
MDL:MFCD00010738
CID:40767
PubChem ID:24852793
Update Time:2025-04-18
1,2-Octanediol Chemical and Physical Properties
Names and Identifiers
-
- Octane-1,2-diol
- 1,2-Dihydroxyoctane
- 1,2-Octanediol
- (+/-)-OCTANE-1,2-DIOL
- DTXCID7016646
- CAPRYLYL GLYCOL [INCI]
- UNII-00YIU5438U
- NCGC00254921-01
- 00YIU5438U
- EC 214-254-7
- racemic 1,2-octanediol
- NSC-71546
- DTXSID9036646
- SCHEMBL62856
- AKOS015837551
- CS-W018222
- LexGard O
- EINECS 214-254-7
- NCIOpen2_000498
- LMFA05000089
- DB14589
- J-640303
- JEECIDE CAP
- DB-027314
- F21409
- CAS-1117-86-8
- 1,2-Octylene glycol;Octane-1,2-diol
- CHEBI:34056
- Dermosoft Octiol
- CHEMBL3186864
- 1117-86-8
- AS-17606
- NS00010217
- caprylyl glycol
- 1,2Octylene glycol
- 1,2-Octanediol, 98%
- O0277
- NCGC00248257-01
- NSC71546
- SB45338
- Octane1,2diol
- O-0990
- 1,2Dihydroxyoctane
- 1,2-Octylene glycol
- MFCD00010738
- ORISTAR CPG
- NSC 71546
- CAPRYL GLYCOL
- 1,2-Octanediol, Vetec(TM) reagent grade, 98%
- J-660007
- SY031445
- AI3-13058
- Q27115777
- 1,2-OCTANEDIOL [WHO-DD]
- Tox21_301019
- BCP32882
-
- MDL： MFCD00010738
- Inchi： 1S/C8H18O2/c1-2-3-4-5-6-8(10)7-9/h8-10H,2-7H2,1H3
- InChI Key： AEIJTFQOBWATKX-UHFFFAOYSA-N
- SMILES： OC(CO)CCCCCC
- BRN： 1719619
Computed Properties
- Exact Mass: 146.13100
- Monoisotopic Mass: 146.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 64.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: White solid
- Density: 0.914
- Melting Point: 36-38 °C (lit.)
- Boiling Point: 131-132 °C/10 mmHg(lit.)
- Flash Point: Fahrenheit: 284 ° f
Celsius: 140 ° c - Refractive Index: 1.4505 (estimate)
- Solubility: 3 g/L (20°C)
- Water Partition Coefficient: 3 g/L (20 ºC)
- PSA: 40.46000
- LogP: 1.31000
- Solubility: 3 g/L (20°C)
1,2-Octanediol Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P280-P305+P351+P338-P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 36
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Store at room temperature
- Risk Phrases：R36
- Safety Term：S26;S37/39
1,2-Octanediol Customs Data
- HS CODE：2905399090
- Customs Data：
China Customs Code:
2905399090Overview:
2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
1,2-Octanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB27661-1g |
1,2-Octanediol |
1117-86-8 | 97% | 1g |
0.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB27661-25g |
1,2-Octanediol |
1117-86-8 | 97% | 25g |
69.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB27661-100g |
1,2-Octanediol |
1117-86-8 | 97% | 100g |
226.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB27661-500g |
1,2-Octanediol |
1117-86-8 | 97% | 500g |
730.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB27661-1000g |
1,2-Octanediol |
1117-86-8 | 97% | 1000g |
1212.00 | 2021-07-09 | |
| TRC | O237300-10g |
1,2-Octanediol |
1117-86-8 | 10g |
$ 150.00 | 2023-09-06 | ||
| TRC | O237300-50g |
1,2-Octanediol |
1117-86-8 | 50g |
$ 305.00 | 2023-09-06 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0691069647-10g |
1,2-Octanediol |
1117-86-8 | 10g |
¥ 39.1 | 2024-07-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0277-400g |
1,2-Octanediol |
1117-86-8 | 96.0%(GC) | 400g |
￥2235.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0277-25g |
1,2-Octanediol |
1117-86-8 | 96.0%(GC) | 25g |
￥350.0 | 2022-06-10 |
1,2-Octanediol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1117-86-8)1,2-Octanediol
Order Number:A802412
Stock Status:in Stock
Quantity:400g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):186.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1117-86-8)1,2-Octanediol
Order Number:LE19216;LE1668784;LE2144
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1117-86-8)1,2-Octanediol
Order Number:1668784;sfd19542
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
1,2-Octanediol Related Literature
-
Ke Peng,Thomas Sottmann,Cosima Stubenrauch Soft Matter 2019 15 8361
-
2. Self-association of 1,2-diols Apparent heat capacities of 1,2-diols in n-heptane and carbon tetrachlorideDara Salcedo,Miguel Costas J. Chem. Soc. Faraday Trans. 1997 93 3781
-
Matthew Lenze,Eike B. Bauer Chem. Commun. 2013 49 5889
-
Jing Li,Martin Lutz,Robertus J. M. Klein Gebbink Catal. Sci. Technol. 2020 10 3782
-
Friederike C. Jentoft Catal. Sci. Technol. 2022 12 6308
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1117-86-8)1,2-Octanediol
Purity:99%
Quantity:400g
Price ($):186.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1117-86-8)1,2-Octanediol
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry